Cas no 3160-35-8 (4-Hydroxybenzylideneacetone)

• Product Name: 4-Hydroxybenzylideneacetone
• CAS No: 3160-35-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00016490
• CID: 43879
• PubChem ID: 354334807
• Update Time: 2025-06-10

4-Hydroxybenzylideneacetone Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxybenzal Acetone
• 4-Hydroxybenzylidenacetone
• 4-Hydroxybenzylideneacetone
• 4-(4-Hydroxyphenyl)-3-buten-2-one
• 1-(4-HYDROXYBENZYLIDENE)ACETONE
• 1-(4-hydroxyphenyl)but-1-en-3-one
• 4-(4-hydroxyphenyl)but-3-en-2-one
• 4-Hydrobenzylideneacetone
• 4-HYDROXYBENZILIDENE ACETONE
• 4-HYDROXYCINNAMOYLMETHANE
• benzylideneacetone
• hydroxycinnamic acid
• p-Hydoroxybenzalacetone
• p-Hydroxybenzalacetone
• p-hydroxybenzylideneacetone
• 4-Hydroxybenzalacetone
• 4-Hydroxybenzilideneacetone
• NSC 26516
• DTXSID2062878
• AKOS005207153
• (E)-4-(4-hydroxyphenyl)but-3-en-2-one
• p-hydroxyphenylbut-3ene-2-one
• p-Hydroxybenzylidene acetone
• 3160-35-8
• (~{E})-4-(4-hydroxyphenyl)but-3-en-2-one
• CS-B1377
• 3-Buten-2-one, 4-(p-hydroxyphenyl)-
• CHEMBL9184
• AI3-30539
• 3-Buten-2-one,4-(4-hydroxyphenyl)-,(3E)-
• 22214-30-8
• 4-Hydroxybenzylidene acetone
• 4-(p-Hydroxyphenyl)-3-buten-2-one
• EN300-1858559
• (3E)-4-(4-hydroxyphenyl)but-3-en-2-one
• AI3-35956
• 3-Buten-2-one, 4-(4-hydroxyphenyl)-
• 8MK
• (E)-4-(4-Hydroxyphenyl)-3-buten-2-one
• EINECS 221-607-9
• 4-(4'-hydroxyphenyl)-(e)-3-buten-2-one
• Methyl P-Hydroxycinnamyl Ketone
• AS-61561
• SCHEMBL807859
• 4-Hydroxystyryl methyl ketone
• p-hydroxyphenylbut-3-ene-2-one
• CHEBI:68636
• J-018486
• CS-0356795
• DTXSID201287493
• NSC26516
• Q27137063
• MFCD00016490
• NSC-26516
• 3-Buten-2-one, 4-(4-hydroxyphenyl)-, (E)-
• 4-hydroxy-benzalacetone
• 4-(4-hydroxy-phenyl)-but-3-en-2-one
• FT-0618702
• OCNIKEFATSKIBE-UHFFFAOYSA-N
• AKOS017269826
• NS00029150
• H1564
• 3-Buten-2-one,4-(4-hydroxyphenyl)-, (3E)-
• 4-(p-Hydroxyphenyl)-3-buten-2-one; (4-Hydroxybenzylidene)acetone
• STL506899
• 3-Buten-2-one, 4-(4-hydroxyphenyl)

• MDL： MFCD00016490
• Inchi： 1S/C10H10O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h2-7,12H,1H3/b3-2+
• InChI Key： OCNIKEFATSKIBE-NSCUHMNNSA-N
• SMILES： OC1C=CC(/C=C/C(C)=O)=CC=1
• BRN： 2412544

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.138
• Melting Point: 104.0 to 109.0 deg-C
• Boiling Point: 318.1 °C at 760 mmHg
• Flash Point: 134.8 °C
• Refractive Index: 1.599
• Solubility: Optimally soluble in aqueous solvents.
• PSA: 37.30000
• LogP: 1.99440
• Solubility: Not available

4-Hydroxybenzylideneacetone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 4-Hydroxybenzylideneacetone

Introduction to 4-Hydroxybenzylideneacetone (CAS No. 3160-35-8)

4-Hydroxybenzylideneacetone (CAS No. 3160-35-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 4-hydroxybenzylidene acetone, is characterized by its unique structure, which includes a benzene ring substituted with a hydroxyl group and an acetone moiety linked through a double bond. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various chemical reactions and synthetic pathways.

The chemical structure of 4-Hydroxybenzylideneacetone can be represented as C₉H₁₀O₂. The presence of the hydroxyl group and the ketone functionality provides multiple reaction sites, enabling a wide range of chemical transformations. This compound is often used as a starting material for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and functional materials.

In recent years, 4-Hydroxybenzylideneacetone has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of 4-Hydroxybenzylideneacetone that exhibited potent anti-inflammatory and antioxidant activities. These derivatives were found to be effective in reducing inflammation and oxidative stress in cellular models, suggesting their potential therapeutic applications in treating inflammatory diseases and neurodegenerative disorders.

Beyond its medicinal applications, 4-Hydroxybenzylideneacetone has also been explored for its use in materials science. The compound's ability to undergo various chemical reactions makes it an attractive candidate for the development of functional materials with tailored properties. A recent study published in the Journal of Materials Chemistry C demonstrated the use of 4-Hydroxybenzylideneacetone-based polymers in the fabrication of photovoltaic devices. The researchers found that these polymers exhibited excellent light-harvesting capabilities and improved charge transport properties, making them promising candidates for next-generation solar cells.

The synthetic versatility of 4-Hydroxybenzylideneacetone is further highlighted by its role in organic synthesis. This compound can undergo a variety of reactions, including Michael addition, aldol condensation, and Diels-Alder reactions, among others. These reactions enable the construction of complex molecular architectures with high efficiency and selectivity. A comprehensive review published in the Tetrahedron Letters in 2020 summarized the synthetic methodologies involving 4-Hydroxybenzylideneacetone, providing valuable insights into its reactivity and potential applications.

In addition to its synthetic utility, 4-Hydroxybenzylideneacetone has been investigated for its environmental impact. A study published in the Journal of Environmental Science and Health in 2022 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that 4-Hydroxybenzylideneacetone is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, making it a more environmentally friendly option compared to some other organic compounds used in industrial processes.

The safety profile of 4-Hydroxybenzylideneacetone is another important consideration for its practical applications. According to safety data sheets (SDS) provided by reputable chemical suppliers, this compound is generally considered safe when handled with appropriate precautions. However, it is important to follow standard safety guidelines to minimize exposure risks and ensure safe handling practices.

In conclusion, 4-Hydroxybenzylideneacetone (CAS No. 3160-35-8) is a multifaceted organic compound with a wide range of applications in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.